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Compound of Interest

Compound Name: 10-Undecenoyl chloride

Cat. No.: B1583100

For Researchers, Scientists, and Drug Development Professionals
Introduction

10-Undecenoyl chloride (CAS No: 38460-95-6), a derivative of undecylenic acid, is a highly
reactive bifunctional molecule featuring a terminal double bond and an acyl chloride group.[1]
Its molecular formula is C11H19CIO, and it has a molecular weight of approximately 202.72
g/mol .[1][2] This structure makes it a valuable reagent in organic synthesis, particularly for
acylation reactions.[1] In the fields of materials science and drug development, 10-undecenoyl
chloride is utilized for the synthesis of polymers, modification of biomolecules, and the
preparation of active pharmaceutical ingredients.[2] It serves as a key intermediate in the
production of specialty chemicals like surfactants and emulsifiers, and is also employed in
bioconjugation techniques to modify proteins and other biomolecules.[1][2]

Safety and Handling

As an acyl chloride, 10-undecenoyl chloride is corrosive and can cause severe skin burns
and eye damage.[1][3][4] It is also a lachrymator and irritant to the respiratory system.[1][3] The
compound reacts exothermically with water, releasing corrosive hydrogen chloride (HCI) gas.[1]
[3] Therefore, all manipulations should be conducted in a well-ventilated fume hood, and
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, must be worn.[1] It is highly sensitive to moisture and should be stored under anhydrous
conditions at room temperature.[1][2]
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General Experimental Workflow

The following diagram outlines a typical workflow for reactions involving 10-undecenoyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583100#experimental-setup-for-reactions-with-10-
undecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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